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CAS No.: 142886-11-1
Cat. No.: B15313824

Get Quote

Mechanistic Context & Environmental Impact

The incorporation of non-natural amino acids into peptide-based drugs is a cornerstone of
modern therapeutics. By expanding the available chemical space, researchers can precisely
tailor a drug's half-life, binding affinity, and structural stability[1]. 2-Amino-6,6-
dimethylheptanoic acid (CAS: 142886-11-1) is a prime example of this engineering.

However, the very features that make this compound therapeutically valuable—specifically the
sterically hindered, highly lipophilic 6,6-dimethyl terminal group—create significant logistical
and environmental challenges. In biological and environmental systems, standard proteases
and soil microbes cannot readily metabolize this bulky, neo-pentyl-like moiety[2].

The Causality of Disposal Restrictions: While some canonical amino acid solutions (typically
<10% by weight) may be permitted for sanitary sewer disposal under specific institutional
wastewater permits[3], non-natural variants like 2-Amino-6,6-dimethylheptanoic acid are
recalcitrant to biodegradation. If discharged down the drain, they persist as environmental
contaminants. Therefore, standard operating procedures mandate that all contents and
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containers associated with this compound be disposed of exclusively through an approved
hazardous waste disposal plant[4].

Quantitative Data & Waste Classification

To ensure proper handling and Environmental Health and Safety (EHS) compliance, all
laboratory personnel must classify waste streams based on the compound's physico-chemical
properties.

Table 1: Physico-Chemical Properties & Disposal Causality

Operational Causality &

Parameter Specification / Value .
Handling Impact
Required for accurate EHS
CAS Number 142886-11-1 waste logging and manifest
generation.
High lipophilicity requires
] organic solvents (e.g., ACN,
Molecular Weight 173.26 g/mol

MeOH) for dissolution,

dictating solvent waste routing.

) ) Strictly prohibits drain disposal;
) . Recalcitrant (Sterically )
Biodegradability hindered) prevents environmental
indere
accumulation.

Must be routed to high-
Solid Waste Non-hazardous organic solid temperature chemical

incineration.

Must be neutralized prior to
Aqueous Waste pH 5.5 - 9.5 (Target for storage) storage to prevent degradation

of polyethylene carboys|3].

Self-Validating Disposal Protocols

The following step-by-step methodologies provide a self-validating framework for the safe
segregation and disposal of 2-Amino-6,6-dimethylheptanoic acid waste streams.
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Protocol A: Solid Waste Management

Applies to: Unused powder, contaminated weigh boats, pipette tips, and disposable PPE.

Segregation: Collect all solid items that have come into contact with the compound in a
dedicated, puncture-resistant solid hazardous waste container lined with a compatible poly-
bag[5].

Causality Check: Do not mix this waste with biological hazards or sharps. Mixing waste
streams complicates the incineration process and can trigger regulatory fines.

Labeling: Explicitly label the container as "Non-Natural Amino Acid Solid Waste - Pending
Incineration”.

Validation Step: The protocol is self-validating when the waste log matches the inventory
depletion of the bulk chemical, ensuring 100% of the solid waste is accounted for before
EHS pickup.

Protocol B: Liquid & Aqueous Waste Segregation

Applies to: HPLC effluent, synthesis wash streams, and glassware rinsates.

Solvent Compatibility Routing: Determine the primary solvent. Route organic-heavy streams
(e.g., Acetonitrile/Methanol) to the Organic Solvent Waste carboy. Route water-heavy
streams to the Aqueous Waste carboy.

Neutralization: If the waste stream contains Trifluoroacetic acid (TFA) or other modifiers from
HPLC purification, slowly add 1M NaOH to the aqueous collection vessel.

Validation Step: Test the pH of the aqueous waste using a calibrated meter or universal
indicator strip. The system achieves a self-validated safe state only when the pH stabilizes
between 6.0 and 8.0. This confirms the solution will not degrade the secondary containment
vessel during its maximum 90-day storage limit[3].

EHS Transfer: Seal the carboy with a vented cap and submit a hazardous waste pickup
request, ensuring the manifest explicitly lists "2-Amino-6,6-dimethylheptanoic acid" to
inform the downstream incineration facility.
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Protocol C: Spill Decontamination Workflow

Applies to: Accidental benchtop powder spills.

o Containment: Restrict access. Do not dry sweep, as fine aliphatic amino acid powders can
aerosolize and pose an inhalation risk.

» Solvent Dampening: Cover the spill with paper towels dampened with a mild solvent (e.g.,
70% Isopropanol) to dissolve and capture the lipophilic powder[5].

o Collection: Carefully wipe inward from the edges of the spill. Place all contaminated towels
into the solid hazardous waste bag.

» Validation Step: Wash the affected surface with standard laboratory detergent, followed by a
final ethanol wipe. Inspect the area under bright white light. The protocol is self-validating
when the final wipe shows zero visual residue and no tactile tackiness, confirming the
complete removal of the compound.

Waste Segregation Workflow
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Workflow for the segregation and disposal of 2-Amino-6,6-dimethylheptanoic acid waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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